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Compound of Interest

Compound Name: TCEP-d16 (hydrochloride)

Cat. No.: B15141101

TCEP-d16 (hydrochloride): A Technical Guide for
Researchers

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Tris(2-carboxyethyl)phosphine-d16 (TCEP-
d16) hydrochloride, a deuterated analog of the widely used reducing agent TCEP. This
document compiles essential product specifications, applications, and handling information to
support its use in research and development.

Product Overview

TCEP-d16 (hydrochloride) is the deuterium-labeled form of TCEP hydrochloride.[1][2] TCEP
is a potent, odorless, and stable non-thiol reducing agent highly effective in reducing disulfide
bonds in proteins and peptides over a broad pH range.[1][2][3] Its deuteration makes it
particularly suitable for applications in mass spectrometry and biomolecular Nuclear Magnetic
Resonance (NMR).[4][5] Unlike other reducing agents like dithiothreitol (DTT), TCEP is more
stable and does not interfere with thiol-directed agents.[1][2][4] It is also a commonly used
reagent in DNA-gold nanoparticle (AuNP) chemistry.[1][2][6]

Chemical and Physical Properties

The following tables summarize the key specifications for TCEP-d16 (hydrochloride).
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Table 1: General Specifications

Property Value Source(s)
3-[Bis(2-
carboxyethyl)phosphanyl]prop
s anoic acid hydrochloride; e
nonyms
y y 3,31'311_
Phosphinidynetrispropanoic
acid hyrochloride
Labeled CAS Number 1174025-33-2 [11[4115]
Unlabeled CAS Number 51805-45-9 [4151[7]
Form Crystalline solid [8]
Table 2: Chemical Properties
Property Value Source(s)

Chemical Formula

P(CD2CD2COOD)3-DCI

[4]1[5]

Molecular Formula C9D16CIO6P [9]
Molecular Weight 302.75 g/mol [419]
Purity >97% [41[5][9]

Table 3: Solubility and Storage
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Property Value Source(s)

DMSO: 100 mg/mL (330.31

Solubility mM) (Requires ultrasonic and [2]
warming)
Water: 100% [10]

PBS (pH 7.2): ~5 mg/mL (for

[8]
unlabeled TCEP)

Room temperature, away from
Storage Temperature ] ) [4][10]
light and moisture.

) -80°C for 6 months; -20°C for 1
Stock Solution Storage ) [2][11]
month (protect from light)

Applications

TCEP-d16 (hydrochloride) is primarily utilized in:

Biomolecular NMR: As a stable isotope-labeled standard.[4][5]
e Mass Spectrometry: As an internal standard in quantitative proteomics.

e Protein Chemistry: For the reduction of disulfide bonds in proteins and peptides prior to
electrophoresis (SDS-PAGE), enzymatic digestion, and other analytical techniques.[6]

o DNA-Gold Nanoparticle Chemistry: As a reducing agent in the assembly and stabilization of
DNA-AUNP conjugates.[1][2][6]

Experimental Protocols and Methodologies

While specific, detailed experimental protocols for TCEP-d16 (hydrochloride) are not available
in the provided search results, its application is analogous to that of unlabeled TCEP. The
following represents a general workflow for its use in protein disulfide bond reduction.

General Protocol for Protein Reduction:
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e Preparation of TCEP-d16 Stock Solution: Prepare a stock solution of TCEP-d16
(hydrochloride) in a suitable buffer (e.g., 10-50 mM in phosphate or Tris buffer). Due to its
hygroscopic nature, it is advisable to use freshly opened DMSO for initial solubilization if
required.[2] For aqueous solutions, prepare them fresh daily.[8]

e Reduction Reaction: Add the TCEP-d16 stock solution to the protein sample to a final
concentration of 1-5 mM.

 Incubation: Incubate the reaction mixture at room temperature for 30-60 minutes.

o Downstream Processing: The reduced protein sample is now ready for downstream
applications such as alkylation, enzymatic digestion, or electrophoretic analysis.

Visualized Workflow and Logical Relationships

The following diagrams illustrate the general workflow for using TCEP-d16 (hydrochloride) in
protein analysis and its primary function as a reducing agent.
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Figure 1: General experimental workflow for protein reduction using TCEP-d16.
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Figure 2: Mechanism of disulfide bond reduction by TCEP-d16.

Signaling Pathways

TCEP-d16 (hydrochloride) is a chemical reducing agent and is not known to be directly
involved in specific biological signaling pathways in the manner of a signaling molecule or an
inhibitor. Its primary role in a biological context is the non-specific reduction of disulfide bonds.

Safety and Handling

TCEP-d16 (hydrochloride) should be handled with care. It is recommended to review the
Safety Data Sheet (SDS) provided by the supplier before use.[8] General safety precautions
include wearing appropriate personal protective equipment (PPE) such as gloves, protective
clothing, and eye protection.[10] Avoid ingestion, inhalation, and contact with skin and eyes.[8]

Disclaimer: This product is for research use only and is not intended for human or veterinary
diagnostic or therapeutic use.[1][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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